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Compound of Interest

1H-Benzimidazole-2-
Compound Name:
carboxaldehyde

Cat. No.: B1194407

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1H-Benzimidazole-2-carboxaldehyde,
a pivotal heterocyclic compound in the fields of medicinal chemistry and materials science. This
document outlines its chemical identity, physicochemical properties, synthesis protocols, and
significant applications, with a focus on its role in drug discovery and fluorescence microscopy.

Chemical Identity and Structure

1H-Benzimidazole-2-carboxaldehyde, a derivative of benzimidazole, is distinguished by a
formyl group (-CHO) at the 2-position of the benzimidazole ring. This structural feature imparts
significant reactivity, making it a valuable intermediate for the synthesis of a wide array of more
complex molecules.

e |[UPAC Name: 1H-benzimidazole-2-carbaldehyde[1]
e Chemical Formula: CsHeN20

e Molecular Weight: 146.15 g/mol

o CAS Number: 3314-30-5

« Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C=0][1]
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Structure:

Physicochemical and Spectral Data

The physicochemical properties of 1H-Benzimidazole-2-carboxaldehyde are crucial for its

application in various experimental settings. The following table summarizes key quantitative

data for this compound.

Property Value Reference
Molecular Formula CsHeN20 [1]

Molar Mass 146.15 g/mol

Melting Point 224 °C

Boiling Point 361.8 + 25.0 °C (Predicted)

H NMR (DMSO-ds, 500 MHz)

o (ppm): 10.0 (s, 1H, CHO),
7.8-7.3 (m, 4H, Ar-H)

[2]

Data not readily available in

13C NMR
literature
INChl=1S/C8H6N20/c11-5-8-

InChl 9-6-3-1-2-4-7(6)10-8/h1-5H, [1]
(H,9,10)
DQOSJIJWYZDQIMGM-

InChliKey [1]

UHFFFAOYSA-N
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Synthesis Protocols

The synthesis of 2-substituted benzimidazoles is a well-established area of organic chemistry.
A common and efficient method involves the condensation of o-phenylenediamine with an
appropriate aldehyde. Below are two detailed experimental protocols for the synthesis of 1H-
Benzimidazole-2-carboxaldehyde.

Protocol 1: Synthesis using p-Toluenesulfonic Acid (p-TsOH) as a Catalyst

This protocol is adapted from a general method for synthesizing benzimidazole derivatives from
aldehydes.

Materials:

o-Phenylenediamine

Glyoxal (as a source of the carboxaldehyde group)

p-Toluenesulfonic acid (p-TsOH)

Dimethylformamide (DMF)

Sodium carbonate (Na2CO3)

Water

Procedure:

 In a round-bottom flask, dissolve o-phenylenediamine (0.01 mol) and glyoxal (0.01 mol) in
DMF (3 ml).

e Add p-TsOH (20 ml) to the mixture.

¢ Heat the reaction mixture at 80°C with continuous stirring for 2-3 hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC).

o After the reaction is complete, cool the mixture to room temperature.
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In a separate beaker, prepare a solution of Na2COs (0.01 mol) in water (20 ml).

Add the reaction mixture dropwise to the sodium carbonate solution with stirring.

A precipitate of 1H-Benzimidazole-2-carboxaldehyde will form.

Filter the product, wash it with water, and then dry it to obtain the final product.
Protocol 2: Microwave-Assisted Synthesis
This method offers a more rapid and efficient synthesis compared to conventional heating.

Materials:

o-Phenylenediamine

Glyoxal

Butanoic acid

Microwave-safe reaction vessel

Procedure:

* In a microwave-safe vessel, combine o-phenylenediamine, glyoxal, and a catalytic amount of
butanoic acid.

o Seal the vessel and place it in a microwave reactor.

« Irradiate the mixture at a specified temperature and power for a short duration (typically 1-15
minutes).

o After irradiation, cool the vessel to room temperature.

o Perform a standard work-up procedure, which may include neutralization, precipitation, and
filtration as described in Protocol 1.

e The crude product can be further purified by recrystallization.
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Applications in Research and Drug Development

1H-Benzimidazole-2-carboxaldehyde is a versatile building block for the synthesis of a wide
range of biologically active compounds and functional materials.

4.1. Intermediate in Pharmaceutical Synthesis

The benzimidazole scaffold is a "privileged structure” in medicinal chemistry, appearing in
numerous approved drugs.[3] 1H-Benzimidazole-2-carboxaldehyde serves as a key
intermediate in the synthesis of various therapeutic agents, including:

¢ Anticancer Agents: Benzimidazole derivatives have been shown to exhibit anticancer
properties through various mechanisms, such as inhibiting tubulin polymerization, acting as
topoisomerase inhibitors, and inducing cell cycle arrest.[3][4]

» Antiparasitic Drugs: The benzimidazole core is found in several anthelmintic drugs.

« Anti-inflammatory and Antimicrobial Agents: Derivatives of this compound have also been
explored for their potential as anti-inflammatory and antimicrobial drugs.

4.2. Precursor for Fluorescent Probes

The rigid, planar structure of the benzimidazole ring system makes it an excellent fluorophore.
The aldehyde group of 1H-Benzimidazole-2-carboxaldehyde can be readily modified to
create fluorescent probes for various applications, including:

e Bioimaging: These probes can be used for live-cell imaging to visualize cellular structures
and processes.[5][6]

¢ Sensing: Benzimidazole-based fluorescent probes have been developed for the detection of
ions and changes in pH.[6][7]

Visualized Workflows and Pathways

5.1. General Workflow for Live-Cell Imaging

The following diagram illustrates a typical experimental workflow for using a fluorescent probe
derived from 1H-Benzimidazole-2-carboxaldehyde for live-cell imaging.
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Caption: Workflow for live-cell imaging with a benzimidazole-based fluorescent probe.
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5.2. Anticancer Mechanisms of Benzimidazole Derivatives

Benzimidazole derivatives exert their anticancer effects through multiple mechanisms of action.
The diagram below illustrates some of the key pathways targeted by these compounds.
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Caption: Key anticancer mechanisms of action for benzimidazole derivatives.

This technical guide provides a foundational understanding of 1H-Benzimidazole-2-
carboxaldehyde for professionals in research and drug development. Its versatile chemistry
and significant biological relevance ensure its continued importance in the pursuit of novel

therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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